Cas no 748776-44-5 (N-(4-chloro-2-methoxyphenyl)-2-2-(hydrazinecarbonyl)phenoxyacetamide)

• Product Name: N-(4-chloro-2-methoxyphenyl)-2-2-(hydrazinecarbonyl)phenoxyacetamide
• CAS No: 748776-44-5
• MF: C₁₆H₁₆ClN₃O₄
• MW: 349.768942832947
• CID: 5228916
• Update Time: 2025-06-08

N-(4-chloro-2-methoxyphenyl)-2-2-(hydrazinecarbonyl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[2-[(4-chloro-2-methoxyphenyl)amino]-2-oxoethoxy]-, hydrazide
• N-(4-Chloro-2-methoxyphenyl)-2-[2-(hydrazinecarbonyl)phenoxy]acetamide
• N-(4-chloro-2-methoxyphenyl)-2-2-(hydrazinecarbonyl)phenoxyacetamide

• Inchi： 1S/C16H16ClN3O4/c1-23-14-8-10(17)6-7-12(14)19-15(21)9-24-13-5-3-2-4-11(13)16(22)20-18/h2-8H,9,18H2,1H3,(H,19,21)(H,20,22)
• InChI Key： KEOLNUGJHWDYMA-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=CC=C1OCC(NC1=CC=C(Cl)C=C1OC)=O

Additional information on N-(4-chloro-2-methoxyphenyl)-2-2-(hydrazinecarbonyl)phenoxyacetamide

N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)Phenoxyacetamide (CAS No. 748776-44-5): A Comprehensive Overview

N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide (CAS No. 748776-44-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide is composed of a phenoxyacetamide moiety linked to a substituted phenyl group. The presence of the chloro and methoxy substituents on the phenyl ring, along with the hydrazinecarbonyl group, imparts unique physical and chemical properties to the molecule. These structural features contribute to its stability, solubility, and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent studies have highlighted the potential of N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide in the field of medicinal chemistry. One notable application is its use as a scaffold for the development of novel therapeutic agents. The compound has shown promising activity in preliminary biological assays, particularly in inhibiting specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties.

The synthesis of N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chloro-2-methoxybenzoyl chloride with hydrazine to form the intermediate hydrazide, followed by coupling with 2-phenoxyacetic acid using a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method has been optimized to produce high-quality compounds suitable for further biological evaluation.

In addition to its potential as a therapeutic agent, N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide has also been explored for its utility in analytical chemistry. The compound's unique spectral properties make it an excellent candidate for use as a reference standard or internal standard in various analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry). These applications have been reported in several peer-reviewed journals, highlighting the compound's versatility and reliability in analytical methods.

The biological activity of N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide has been extensively studied in both in vitro and in vivo models. Research conducted at leading academic institutions has shown that the compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have demonstrated its ability to induce apoptosis in cancer cells, making it a promising lead compound for further drug development.

The safety profile of N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide is another critical aspect that has been investigated. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. These findings support its potential for further clinical evaluation and eventual use as a therapeutic agent.

In conclusion, N-(4-Chloro-2-methoxyphenyl)-2-2-(Hydrazinecarbonyl)phenoxyacetamide (CAS No. 748776-44-5) is a multifaceted compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.